MERCURIC NITRATE

• CAS No.: 10045-94-0
• Product Name: MERCURIC NITRATE
• Molecular Formula: HgN2O6; Hg(NO3)2; HgN2O6
• Molecular Weight: 324.6 g/mol
• IUPAC Name: dinitrooxymercury
• Standard InChI: InChI=1S/Hg.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChIKey: ORMNPSYMZOGSSV-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])O[Hg]O[N+](=O)[O-]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Hg+2]
• Colorform: White or slightly yellow crystal powder; Deliquescent crystalline; White granules or crystalline powder; colorless, rhombic crystals.
• Density: 4.3 at 68 °F (USCG, 1999); 4.3 at 20 °C (solid); 4.4 g/cm³
• Melting Point: 79 °C
• Physical Description: Mercuric nitrate appears as a white crystalline solid. Toxic by inhalation, ingestion and/or skin contact. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen when heated to decomposition. Used to make other chemicals and in medicine.; COLOURLESS CRYSTALS OR WHITE HYGROSCOPIC POWDER.
• Description: Mercuric nitrate appears as a white crystalline solid. Toxic by inhalation, ingestion and/or skin contact. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen when heated to decomposition. Used to make other chemicals and in medicine.
• Related CAS: 24670-15-3 (Parent)
• Shelf Life: Decomposed by heat
• Solubility: Soluble in small amount of water and in dilute acids.; Soluble in water; insoluble in ethanol; Solubility in water: good
• Synonyms: mercury nitrate; mercury nitrate (1:1); mercury nitrate (2:1); mercury nitrate (2:1), HNO3-203Hg-labeled
• PubChem Compound: 16683796
• Last Modified: Nov 11 2021